Cas no 196877-76-6 (5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole)

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole is a versatile heterocyclic compound featuring a reactive bromomethyl group and a 4-methoxyphenyl substituent on the isoxazole core. This structure makes it a valuable intermediate in organic synthesis, particularly for functionalization via nucleophilic substitution or cross-coupling reactions. The bromomethyl group offers a handle for further derivatization, enabling the introduction of diverse functionalities, while the methoxyphenyl moiety contributes to electronic modulation. Its well-defined reactivity profile and stability under standard conditions facilitate its use in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its reactivity, and its purity is critical for reproducible results in synthetic applications.
5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole structure
196877-76-6 structure
Product Name:5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole
CAS No:196877-76-6
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD06738487
CID:230722
PubChem ID:9207786
Update Time:2025-05-28

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • IPO 12566
    • 5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
    • 5-(bromomethyl)-3-(4-methoxyphenyl)isoxazole
    • 3-(4-Methoxyphenyl)-5-bromomethylisoxazole
    • 5-bromomethyl-3-(4-methoxyphenyl)isoxazole
    • AC1PNDBS
    • AC1Q4ATV
    • CTK4E2051
    • SureCN1566524
    • DTXSID10429384
    • AKOS000119232
    • 5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole, AldrichCPR
    • A813877
    • FT-0726594
    • EN300-24227
    • J-516301
    • CS-0215381
    • Z169917676
    • AB27218
    • SCHEMBL1566524
    • 196877-76-6
    • MFCD06738487
    • DB-065920
    • G27673
    • 5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole
    • MDL： MFCD06738487
    • Inchi： 1S/C11H10BrNO2/c1-14-9-4-2-8(3-5-9)11-6-10(7-12)15-13-11/h2-6H,7H2,1H3
    • InChI Key： QDQMLRXNRCWYLG-UHFFFAOYSA-N
    • SMILES： BrCC1=CC(C2C=CC(=CC=2)OC)=NO1

Computed Properties

  • Exact Mass: 266.98900
  • Monoisotopic Mass: 266.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3A^2
  • XLogP3: 2.6

Experimental Properties

  • PSA: 35.26000
  • LogP: 3.24510

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB317333-1 g
5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole; .
 196877-76-6
1g
 €452.00 2023-06-21
abcr
AB317333-5 g
5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole; .
 196877-76-6
5g
 €1408.60 2023-06-21
Chemenu
CM426949-1g
5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole
 196877-76-6 95%+
1g
 $417 2023-01-06
Enamine
EN300-24227-0.05g
5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
 196877-76-6 95.0%
0.05g
 $69.0 2025-02-20
Enamine
EN300-24227-0.1g
5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
 196877-76-6 95.0%
0.1g
 $104.0 2025-02-20
Enamine
EN300-24227-0.25g
5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
 196877-76-6 95.0%
0.25g
 $148.0 2025-02-20
Enamine
EN300-24227-0.5g
5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
 196877-76-6 95.0%
0.5g
 $233.0 2025-02-20
Enamine
EN300-24227-1.0g
5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
 196877-76-6 95.0%
1.0g
 $298.0 2025-02-20
Enamine
EN300-24227-2.5g
5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
 196877-76-6 95.0%
2.5g
 $584.0 2025-02-20
Enamine
EN300-24227-5.0g
5-(bromomethyl)-3-(4-methoxyphenyl)-1,2-oxazole
 196877-76-6 95.0%
5.0g
 $863.0 2025-02-20

5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole Related Literature

196877-76-6 (5-(Bromomethyl)-3-(4-methoxyphenyl)isoxazole) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.